Cas no 63491-82-7 ((S)-N-Boc-L-homoserine Dicyclohexylammonium Salt)
63491-82-7 structure
Product Name:(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt
CAS No:63491-82-7
MF:C21H40N2O5
MW:400.552706718445
CID:960342
PubChem ID:46780871
Update Time:2025-04-19
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt Chemical and Physical Properties
Names and Identifiers
-
- N-tert-Butoxycarbonyl-L-homoserine Dicyclohexylammonium Salt
- (S)-N-Boc-L-homoserine Dicyclohexylammonium Salt
- N-cyclohexylcyclohexanamine,(2S)-4-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
- (S)-2-(tert-Butoxycarbonylamino)-4-hydroxybutanoic Acid Dicyclohexylammonium Salt
- N-[(1,1-Dimethylethoxy)carbonyl]-L-homoserine Dicyclohexylammonium Salt
- Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate
- Dicyclohexylamine(S)-2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-hydroxybutanoic acid; N-cyclohexylcyclohexanamine
- F15999
- DTXSID00675717
- AKOS026674177
- Dicyclohexylamine (tert-butoxycarbonyl)-L-homoserinate
- N-(tert-Butoxycarbonyl)-L-homoserine--N-cyclohexylcyclohexanamine (1/1)
- 63491-82-7
- CS-0368230
- N-cyclohexylcyclohexanamine;(2S)-4-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
-
- Inchi: 1S/C12H23N.C9H17NO5/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-9(2,3)15-8(14)10-6(4-5-11)7(12)13/h11-13H,1-10H2;6,11H,4-5H2,1-3H3,(H,10,14)(H,12,13)/t;6-/m.0/s1
- InChI Key: LIXHXJSPZIZVJY-ZCMDIHMWSA-N
- SMILES: O(C(N[C@H](C(=O)O)CCO)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 400.29400
- Monoisotopic Mass: 400.29372238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 349
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 115.30000
- LogP: 1.61810
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318865-1g |
Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate |
63491-82-7 | 95% | 1g |
$556 | 2021-06-09 | |
| Chemenu | CM318865-1g |
Dicyclohexylamine (S)-2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate |
63491-82-7 | 95% | 1g |
$556 | 2023-02-02 | |
| TRC | B656240-100mg |
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt |
63491-82-7 | 100mg |
$ 98.00 | 2023-09-08 | ||
| TRC | B656240-250mg |
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt |
63491-82-7 | 250mg |
$ 138.00 | 2023-09-08 | ||
| TRC | B656240-500mg |
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt |
63491-82-7 | 500mg |
$ 253.00 | 2023-09-08 | ||
| TRC | B656240-1g |
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt |
63491-82-7 | 1g |
$ 471.00 | 2023-04-18 | ||
| Cooke Chemical | BD3703448-1g |
Dicyclohexylamine(S)-2-((tert-butoxycarbonyl)amino)-4-hydroxybutanoate |
63491-82-7 | 95+% | 1g |
RMB 3712.80 | 2025-02-20 |
(S)-N-Boc-L-homoserine Dicyclohexylammonium Salt Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
63491-82-7 ((S)-N-Boc-L-homoserine Dicyclohexylammonium Salt) Related Products
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- 13734-28-6(Boc-Lys-OH)
- 2418-95-3((S)-2-Amino-6-((tert-butoxycarbonyl)amino)hexanoic acid)
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